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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

cat. No.: B15566472

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl rifampicin-d4, a key
deuterated internal standard used in the analysis of the antibiotic rifampicin and its primary
active metabolite, 25-Desacetyl rifampicin. This document covers its chemical properties,
analytical methodologies, and its application in pharmacokinetic studies.

Introduction

25-Desacetyl rifampicin is the major and microbiologically active metabolite of rifampicin, a
potent broad-spectrum antibiotic. The deuterated analog, 25-Desacetyl rifampicin-d4, serves
as an essential internal standard for quantitative analysis in bioanalytical assays, particularly
those employing mass spectrometry. Its use allows for precise and accurate quantification of
the analyte by correcting for variability during sample preparation and analysis.

Physicochemical Properties

A summary of the key physicochemical properties of 25-Desacetyl rifampicin-d4 is presented
below.
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Property Value Source(s)

25-O-Deacetyl-3-[(E)-[(4-

. methyl-1-
Chemical Name _ o , [1]
piperazinyl)imino]lmethyl]rifamy
cin-D4
Molecular Formula Ca1Hs52D4aN4011 [2][3][4]
Molecular Weight Approximately 784.93 g/mol [11[2]

Ambiguous: Some sources cite
2747918-77-8, while others
state Not Available (NA). The
CAS Number [11[2][3]141[5]
CAS number for the non-
labeled compound is 16783-

99-6.

Desacetylrifampicin-d4, 3-[(1-
Piperazinylimino-

Synonyms d4)methylJrifamycin, 3- [3]
(Piperazino-d4)iminomethyl

Rifamycin SV

Synthesis and Certificate of Analysis

Synthesis: A detailed, publicly available synthesis protocol for 25-Desacetyl rifampicin-d4 is
not readily found in the literature. However, the general synthetic route for non-labeled 25-
desacetyl rifamycins involves the hydrolysis of the 25-acetyl group of the parent rifamycin.[6]
The deuteration is typically introduced in the piperazine moiety of the molecule. For research
purposes, this compound is generally procured from specialized chemical suppliers who
provide it as a certified reference material.

Certificate of Analysis (CoA): While a specific CoA for 25-Desacetyl rifampicin-d4 is not
publicly available, a typical CoA for this reference standard would include the following
information:

e Compound Name and Code
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e CAS Number

e Molecular Formula and Weight

e Lot Number

e Appearance

o Purity (typically determined by HPLC)[1]

« |dentity Confirmation (by *H-NMR and Mass Spectrometry)
e |sotopic Purity

o Storage Conditions[1]

Date of Analysis and Retest Date

Metabolic Pathway of Rifampicin

Rifampicin undergoes metabolism in the body, with the primary pathway being the
deacetylation to its active metabolite, 25-Desacetyl rifampicin. This biotransformation is
mediated by esterases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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